N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide

• IUPAC Name: N-(2-methylpropyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C13H16N2O2S/c1-9(2)8-14-13(16)7-10-6-11(17-15-10)12-4-3-5-18-12/h3-6,9H,7-8H2,1-2H3,(H,14,16)
• InChI Key: QBEXOVPKEMASFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CC1=NOC(=C1)C2=CC=CS2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide (NMPT) is a small molecule that has been studied and utilized for various scientific research applications. It has a wide range of biochemical and physiological effects, and has been used in laboratory experiments to investigate a variety of biological processes.

Scientific Research Applications

N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has been used in a variety of scientific research applications. It has been used to study the effects of oxidative stress and inflammation on various cellular processes, including the production of reactive oxygen species and the regulation of apoptosis. It has also been used to investigate the role of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide in the regulation of immune responses and to study the effects of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide on cancer cell lines. Additionally, N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has been used to study the role of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide in the regulation of cholesterol metabolism.

Mechanism of Action

N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has been shown to act as an antioxidant by scavenging reactive oxygen species and inhibiting the production of pro-inflammatory cytokines. Additionally, N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway. N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has also been shown to inhibit the activity of the enzyme HMG-CoA reductase, which is involved in the regulation of cholesterol metabolism.
Biochemical and Physiological Effects
N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, to induce apoptosis in cancer cells, to inhibit the activity of HMG-CoA reductase, and to modulate the immune response. Additionally, N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide has several advantages for use in laboratory experiments. It is a small molecule that is easy to synthesize and is relatively stable. Additionally, N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide is readily available and can be easily incorporated into various biological systems. However, there are some limitations to using N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide in laboratory experiments. It is not water-soluble and is not suitable for use in cell culture systems. Additionally, N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide is not suitable for use in vivo experiments due to its potential toxicity.

Future Directions

There are a number of potential future directions for N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide research. These include exploring the potential therapeutic applications of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide, such as its use in the treatment of cancer and other diseases. Additionally, further research into the mechanism of action of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide could lead to the development of new therapeutic agents. Additionally, further research into the biochemical and physiological effects of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide could lead to the development of new treatments for a variety of diseases. Additionally, further research into the synthesis of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide could lead to the development of more efficient and cost-effective synthesis methods. Finally, further research into the potential interactions of N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide with other drugs and compounds could lead to the development of new drug combinations.

Synthesis Methods

N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide is synthesized through a multi-step process. The first step involves the reaction of 2-methylpropyl-2-thiophenecarboxamide with hydrazine hydrate to form a hydrazone intermediate. This intermediate is then reacted with acetic anhydride to form N-(2-methylpropyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide. An alternative synthesis method involves the reaction of 2-methylpropyl-2-thiophenecarboxylic acid with hydrazine hydrate and acetic anhydride.